Cas no 2229342-32-7 (tert-butyl N-{3-1-(aminomethyl)-4,4-difluorocyclohexyloxolan-3-yl}carbamate)

• Product Name: tert-butyl N-{3-1-(aminomethyl)-4,4-difluorocyclohexyloxolan-3-yl}carbamate
• CAS No: 2229342-32-7
• MF: C₁₆H₂₈F₂N₂O₃
• MW: 334.401931762695
• CID: 5929932
• PubChem ID: 165684105
• Update Time: 2025-10-30

tert-butyl N-{3-1-(aminomethyl)-4,4-difluorocyclohexyloxolan-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-1-(aminomethyl)-4,4-difluorocyclohexyloxolan-3-yl}carbamate
• EN300-1899321
• 2229342-32-7
• tert-butyl N-{3-[1-(aminomethyl)-4,4-difluorocyclohexyl]oxolan-3-yl}carbamate

• Inchi： 1S/C16H28F2N2O3/c1-13(2,3)23-12(21)20-15(8-9-22-11-15)14(10-19)4-6-16(17,18)7-5-14/h4-11,19H2,1-3H3,(H,20,21)
• InChI Key： DXTBHGXCNSPONL-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(CC1)C1(COCC1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 334.20679908g/mol
• Monoisotopic Mass: 334.20679908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{3-1-(aminomethyl)-4,4-difluorocyclohexyloxolan-3-yl}carbamate

Comprehensive Overview of tert-butyl N-{3-1-(aminomethyl)-4,4-difluorocyclohexyloxolan-3-yl}carbamate (CAS No. 2229342-32-7)

The compound tert-butyl N-{3-1-(aminomethyl)-4,4-difluorocyclohexyloxolan-3-yl}carbamate (CAS No. 2229342-32-7) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the difluorocyclohexyl and oxolan moieties, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of small-molecule inhibitors and protease-targeting therapeutics.

One of the key reasons for the growing interest in tert-butyl N-{3-1-(aminomethyl)-4,4-difluorocyclohexyloxolan-3-yl}carbamate is its role in addressing contemporary challenges in precision medicine. With the rise of personalized therapies, there is an increasing demand for compounds that can be tailored to specific biological targets. The presence of the aminomethyl group in this molecule allows for further functionalization, enabling researchers to fine-tune its properties for optimal drug efficacy and target selectivity.

In addition to its pharmaceutical applications, tert-butyl N-{3-1-(aminomethyl)-4,4-difluorocyclohexyloxolan-3-yl}carbamate is also being explored in the context of green chemistry. As sustainability becomes a priority in chemical synthesis, this compound's potential for atom-efficient reactions and low-waste production is being investigated. Its carbamate functionality, in particular, offers opportunities for catalytic transformations that minimize environmental impact.

Another area of interest is the compound's potential in neuroscience research. The difluorocyclohexyl moiety is known to influence blood-brain barrier permeability, making it a candidate for the development of central nervous system (CNS) drugs. This aligns with current trends in addressing neurodegenerative diseases such as Alzheimer's and Parkinson's, where there is a pressing need for novel therapeutic agents.

From a synthetic chemistry perspective, tert-butyl N-{3-1-(aminomethyl)-4,4-difluorocyclohexyloxolan-3-yl}carbamate presents intriguing challenges and opportunities. Its stereochemistry and conformational flexibility require advanced techniques such as asymmetric synthesis and chiral resolution to achieve high purity. These aspects are critical for ensuring reproducibility in research and development, a topic frequently searched by chemists in academic and industrial settings.

The compound's thermal stability and solubility profile are also under scrutiny, as these properties are essential for its formulation into drug delivery systems. With the increasing popularity of oral solid dosage forms, understanding how tert-butyl N-{3-1-(aminomethyl)-4,4-difluorocyclohexyloxolan-3-yl}carbamate behaves under various conditions is crucial for its commercial viability.

In summary, tert-butyl N-{3-1-(aminomethyl)-4,4-difluorocyclohexyloxolan-3-yl}carbamate (CAS No. 2229342-32-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its applications in drug discovery, green chemistry, and neuroscience make it a subject of ongoing research and development. As the scientific community continues to explore its properties and applications, this compound is likely to remain a focal point in the quest for innovative solutions to global health and environmental challenges.